10.1039/C2AN35713E | Silver nanoparticle aggregates on copper foil for reliable quantitative SERS analysis of polycyclic aromatic hydrocarbons with a portable Raman spectrometer†

Silver nanoparticle aggregates on copper foil for reliable quantitative SERS analysis of polycyclic aromatic hydrocarbons with a portable Raman spectrometer†

Analyst Pub Date: 2012-06-21 DOI: 10.1039/C2AN35713E

Abstract

Silver nanoparticle aggregates were synthesized on copper foil, which was used for the surface-enhanced Raman spectroscopy (SERS) detection of polycyclic aromatic hydrocarbons (PAHs) with a portable Raman spectrometer. Silver nanoparticle aggregates were prepared by immersing copper foil in the solution of Sn²⁺ and AgNO₃ in a cyclic fashion. A four-cycle process was selected for the following experiments due to its high enhancement and relatively convenient experimental procedure. The substrate has greater temporal stability under continuous laser radiation, good uniformity and reproducibility, which indicated that the substrate could provide reliable measurements. The relationship between SERS intensity and concentrations of PAHs was studied. Quantitative analysis of PAHs in aqueous solution was further performed based on the prepared substrate. The log–log plot of normalized SERS intensity to PAHs concentration exhibited a good linear relationship, with the detection limits in the range of 5–500 μg L⁻¹. Thus, due to the stability, reproducibility and quantitative results, the prepared substrate could be used as a potential SERS sensor for the analysis of environmental pollutants.

Silver nanoparticle aggregates on copper foil for reliable quantitative SERS analysis of polycyclic aromatic hydrocarbons with a portable Raman spectrometer†

Share View Original Text

Recommended Literature

[1] Rapid electrochemical recognition of trimethoprim in human urine samples using new modified electrodes (CPE/Ag/Au NPs) analysing tunable electrode properties: experimental and theoretical studies† Eduardo D. Tecuapa-Flores,José Guadalupe Hernández,Pedro Roquero-Tejeda,Jesús A. Arenas-Alatorre,Pandiyan ThangarasuAnalyst, 2021,146, 7653-7669 10.1039/D1AN01408K
[2] Photoredox-catalyzed intermolecular dearomative trifluoromethylcarboxylation of indoles and heteroanalogues with CO2 and fluorinated radical precursors† Yaping Yi,Zhengning FanGreen Chem., 2022,24, 7894-7899 10.1039/D2GC03000D
[3] The synthesis of switch-off fluorescent water-stable copper nanocluster Hg2+ sensors via a simple one-pot approach by an in situ metal reduction strategy in the presence of a thiolated polymer ligand template† Jesús Benavides,Isabel Quijada-Garrido,Olga GarcíaNanoscale, 2020,12, 944-955 10.1039/C9NR08439H
[4] Cu–Ln compounds based on nitronyl nitroxide radicals: synthesis, structure, and magnetic and fluorescence properties† Meng Yang,Juan Sun,Jianni Guo,Guifang Sun,Licun LiCrystEngComm, 2016,18, 9345-9356 10.1039/C6CE02049F
[5] Retraction: High uniformity and improved nonlinearity by embedding nanocrystals in selector-less resistive random access memory Writam Banerjee,Nianduan Lu,Ling Li,Pengxiao Sun,Qi Liu,Hangbing Lv,Shibing Long,Ming LiuNanoscale, 2015,7, 5545-5545 10.1039/C5NR90037A
[6] Conformational analysis of polysaccharides. Part II. Alternating copolymers of the agar–carrageenan–chondroitin type by model building in the computer with calculation of helical parameters J. Chem. Soc. B, 1969, 217-226 10.1039/J29690000217
[7] Spectrophotometric determination of acidity constants by mean centering of ratio spectra Setareh Gorji,Morteza BahramAnal. Methods, 2010,2, 1514-1521 10.1039/C0AY00408A
[8] A simple two-step silane-based (bio-) receptor molecule immobilization without additional binding site passivation† G. Gabernet,L. BarabanRSC Adv., 2015,5, 35631-35634 10.1039/C5RA04469C
[9] Preparation and characterization of phloretin by complexation with cyclodextrins† Xiaona Hu,Ziruo Zhou,Lijun Han,Shujing Li,Wei ZhouNew J. Chem., 2020,44, 5218-5223 10.1039/C9NJ06228A
[10] Germanium–tin alloy nanocrystals for high-performance lithium ion batteries† Yong Jae Cho,Chang Hyun Kim,Hyung Soon Im,Yoon Myung,Han Sung Kim,Seung Hyuk Back,Young Rok Lim,Chan Su Jung,Dong Myung Jang,Jeunghee Park,Sang Hoo Lim,Eun Hee Cha,Ki Yoon Bae,Min Seob Song,Won Il ChoPhys. Chem. Chem. Phys., 2013,15, 11691-11695 10.1039/C3CP51366A

Journal Name：Analyst

Research Products

(S)-2-Amino-1-(2-chlorophenyl)ethanol hydrochloride

CAS no.: 171074-93-4
L-Leucine,N-[(phenylmethoxy)carbonyl]-b-alanyl- (9CI)

CAS no.: 102601-38-7
IRON(III) ETHYLENEDIAMMONIUM SULFATE

CAS no.: 113193-60-5
5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid

CAS no.: 165744-15-0
3',4'-(Didecyloxy)benzaldehyde

CAS no.: 118468-34-1
4-(bromomethyl)-3-methoxybenzonitrile

CAS no.: 104436-60-4
Antimony tin oxide

CAS no.: 128221-48-7
Methyl 4-((4-chlorophenyl)thio)thiophene-3-carboxylate

CAS no.: 175202-88-7
Neodymium,tris[2-(methoxy-kO)ethanolato-kO]-

CAS no.: 142002-57-1
Methyl 3-(trimethylsilyl)-4-pentenoate

CAS no.: 185411-12-5